5-Chloro-2-(cyclohexylmethyl)phenol

• Molecular Formula: C13H17ClO
• Molecular Weight: 224.72 g/mol
• IUPAC Name: 5-chloro-2-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C13H17ClO/c14-12-7-6-11(13(15)9-12)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
• InChI Key: KZIFEMIOBHWQAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C=C(C=C2)Cl)O

Description

5-Chloro-2-(cyclohexylmethyl)phenol is a halogenated phenolic compound characterized by a cyclohexylmethyl substituent at the C2 position of the phenol ring and a chlorine atom at the C5 position. This structural configuration confers unique physicochemical and biological properties. Notably, the cyclohexylmethyl group enhances steric bulk and lipophilicity, which has been linked to improved inhibitory activity against bacterial enzymes. For instance, in studies on bacterial neuraminidase (BNA) inhibition, this compound demonstrated an IC50 of 0.05 µM, significantly outperforming its parent compound luteolin (IC50 = 4.4 µM) . The cyclohexylmethyl motif is critical for binding affinity, as it likely facilitates hydrophobic interactions with enzyme active sites .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-(cyclohexylmethyl)phenol can be achieved through several synthetic routes. One common method involves the nucleophilic aromatic substitution reaction, where a suitable phenol derivative undergoes substitution with a chlorinating agent in the presence of a base . The reaction conditions typically include the use of solvents like ethanol or methanol and temperatures ranging from room temperature to slightly elevated temperatures.

Industrial Production Methods

In industrial settings, the production of 5-Chloro-2-(cyclohexylmethyl)phenol may involve large-scale chlorination processes using chlorinating agents such as thionyl chloride or phosphorus pentachloride. The reaction is carried out in a controlled environment to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-(cyclohexylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroxy derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenol derivatives .

Scientific Research Applications

5-Chloro-2-(cyclohexylmethyl)phenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the formulation of disinfectants, antiseptics, and preservatives due to its phenolic structure.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(cyclohexylmethyl)phenol involves its interaction with cellular components. The compound can permeate cell membranes and disrupt cellular processes by targeting enzymes and proteins. For example, it may inhibit the synthesis of fatty acids by blocking specific enzymes involved in the metabolic pathway . This disruption can lead to cell death, making it effective as an antimicrobial agent.

Comparison with Similar Compounds

Triclosan (5-Chloro-2-(2,4-dichlorophenoxy)phenol)

Triclosan (TCS) shares the same phenolic backbone as 5-Chloro-2-(cyclohexylmethyl)phenol but differs in the C2 substituent, which is a 2,4-dichlorophenoxy group instead of cyclohexylmethyl. Key differences include:

• Molecular Weight: TCS (289.54 g/mol) vs.
• Lipophilicity : TCS has a log Pow of 4.76, indicating high lipid solubility , whereas the cyclohexylmethyl group in the target compound likely increases hydrophobicity further.
• Biological Activity: While TCS is a broad-spectrum antimicrobial agent targeting enoyl reductase , 5-Chloro-2-(cyclohexylmethyl)phenol exhibits superior potency in BNA inhibition (IC50 = 0.05 µM vs.

5-Chloro-2-[(4-methylpiperazin-1-yl)methyl]phenol dihydrochloride

This compound features a 4-methylpiperazinylmethyl group at C2. Unlike the cyclohexylmethyl substituent, this polar, nitrogen-containing group reduces lipophilicity (molecular formula: C12H18Cl2N2O) and may alter bioavailability . No biological activity data are available in the evidence.

Parent Compounds (Luteolin and Eriodyctiol)

Compared to the parent flavonoid luteolin (IC50 = 4.4 µM), the addition of the cyclohexylmethyl group in 5-Chloro-2-(cyclohexylmethyl)phenol enhances BNA inhibition by 88-fold . Similarly, eriodyctiol derivatives with cyclohexylmethyl substitutions show 250-fold greater activity .

Physicochemical and Environmental Profiles

Property	5-Chloro-2-(cyclohexylmethyl)phenol	Triclosan
Substituent at C2	Cyclohexylmethyl	2,4-Dichlorophenoxy
Molecular Weight (g/mol)	Not explicitly reported	289.54
log Pow	Estimated higher than TCS	4.76
Melting Point	Not reported	55–57°C
Environmental Persistence	No data	High (similar to PCBs/dioxins)
Endocrine Disruption Risk	Not studied	Well-documented

Mechanistic and Functional Differences

• Target Specificity: 5-Chloro-2-(cyclohexylmethyl)phenol: Potent BNA inhibitor, likely due to optimized steric and hydrophobic interactions . TCS: Inhibits bacterial fatty acid synthesis via enoyl reductase, with broader antimicrobial applications but linked to antibiotic resistance .
• Toxicity Profile: TCS is associated with endocrine disruption, bioaccumulation, and environmental persistence . No toxicity data are available for 5-Chloro-2-(cyclohexylmethyl)phenol in the provided evidence.